[2-[[[2-[4-(2-Aminoethoxy)-3-methoxyphenyl]acetyl]amino]methyl]-3-(3,4-dimethylphenyl)propyl] 2,2-dimethylpropanoate

• CAS No.: 289902-82-5
• Product Name: [2-[[[2-[4-(2-Aminoethoxy)-3-methoxyphenyl]acetyl]amino]methyl]-3-(3,4-dimethylphenyl)propyl] 2,2-dimethylpropanoate
• Molecular Formula: C28H40N2O5
• Molecular Weight: 484.6 g/mol
• IUPAC Name: [2-[[[2-[4-(2-aminoethoxy)-3-methoxyphenyl]acetyl]amino]methyl]-3-(3,4-dimethylphenyl)propyl] 2,2-dimethylpropanoate
• Standard InChI: InChI=1S/C28H40N2O5/c1-19-7-8-21(13-20(19)2)14-23(18-35-27(32)28(3,4)5)17-30-26(31)16-22-9-10-24(34-12-11-29)25(15-22)33-6/h7-10,13,15,23H,11-12,14,16-18,29H2,1-6H3,(H,30,31)
• Standard InChIKey: QCXKDTJMFXXVLP-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)CC(CNC(=O)CC2=CC(=C(C=C2)OCCN)OC)COC(=O)C(C)(C)C)C
• Canonical SMILES: CC1=C(C=C(C=C1)CC(CNC(=O)CC2=CC(=C(C=C2)OCCN)OC)COC(=O)C(C)(C)C)C
• Appearance: Solid powder
• Description: MSK-195 is a potent TRPV1 agonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MSK-195; MSK 195; MSK195
• Reference: 1: Czikora Á, Lizanecz E, Bakó P, Rutkai I, Ruzsnavszky F, Magyar J, Pórszász R, Kark T, Facskó A, Papp Z, Édes I, Tóth A. Structure-activity relationships of vanilloid receptor agonists for arteriolar TRPV1. Br J Pharmacol. 2012 Mar;165(6):1801-1812. doi: 10.1111/j.1476-5381.2011.01645.x. PubMed PMID: 21883148; PubMed Central PMCID: PMC3372831.
• PubChem Compound: 9956995
• Last Modified: Nov 11 2021